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Compound of Interest

Compound Name:
2-Methoxy-6-methylpyrimidin-

4(1H)-one

Cat. No.: B1417434 Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development, providing in-depth information on the core physicochemical

properties, synthesis, analysis, and potential applications of 2-Methoxy-6-methylpyrimidin-
4(1H)-one.

Section 1: Core Molecular Attributes and
Physicochemical Properties
2-Methoxy-6-methylpyrimidin-4(1H)-one, a pyrimidine derivative, is a heterocyclic compound

with significant potential in medicinal chemistry and organic synthesis.[1][2] Understanding its

fundamental properties is the first step in harnessing its capabilities.

Molecular Identity
The foundational identity of this compound is established by its molecular formula and precise

mass.
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Identifier Value Source

Molecular Formula C₆H₈N₂O₂ [1][3][4][5][6]

Molecular Weight 140.14 g/mol [1][3][5][6]

Exact Mass 140.05900 Da [3]

CAS Number 55996-28-6 [1][3][4][5][6]

Physicochemical Characteristics
The physicochemical properties of a compound are critical in determining its behavior in

various systems, which is a key consideration in drug design and development.[7]

Property Value Source

Melting Point 207-209°C [3]

Boiling Point 202.985°C at 760 mmHg [3]

Density 1.252 g/cm³ [3][6]

Flash Point 76.563°C [3]

LogP 0.49920 [3]

Appearance White to Off-white Solid [1]

These properties suggest that 2-Methoxy-6-methylpyrimidin-4(1H)-one is a stable solid at

room temperature with moderate lipophilicity.

Section 2: Synthesis and Spectroscopic Elucidation
The synthesis and structural confirmation of 2-Methoxy-6-methylpyrimidin-4(1H)-one are

crucial for its application in research and development. Pyrimidine derivatives, in general, are of

great interest to researchers due to their wide range of biological activities.[2]

Synthetic Pathway
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While specific, detailed synthetic routes for 2-Methoxy-6-methylpyrimidin-4(1H)-one are not

extensively published in readily available literature, a general approach can be inferred from

the synthesis of related pyrimidinone derivatives. A common method involves the condensation

of a β-ketoester with a urea or thiourea derivative, followed by methylation.

A plausible synthetic workflow is outlined below:

Caption: Workflow for an in vitro cytotoxicity screening using the MTT assay.

Section 4: Safety and Handling
Proper handling and storage of 2-Methoxy-6-methylpyrimidin-4(1H)-one are essential to

ensure laboratory safety.

General Handling:

Handle in accordance with good industrial hygiene and safety practices. [8]* Avoid contact

with skin, eyes, and clothing. [9]* Wear appropriate personal protective equipment (PPE),

including gloves, safety goggles, and a lab coat. [8][9][10]* Use in a well-ventilated area or

with a local exhaust system. [9][10]* Wash hands thoroughly after handling. [8][9][10]

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area. [10]*

Recommended storage is at room temperature, sealed and dry. [1][5] First Aid Measures:

If inhaled: Move the person to fresh air. [8][9]* In case of skin contact: Take off contaminated

clothing and rinse the skin with plenty of water. [8][9]* In case of eye contact: Rinse

cautiously with water for several minutes. [10]* If swallowed: Rinse mouth and consult a

physician. [8][9]

Section 5: Conclusion
2-Methoxy-6-methylpyrimidin-4(1H)-one is a compound with a solid foundation of well-

defined physicochemical properties. Its pyrimidine core makes it an attractive scaffold for

medicinal chemistry and drug discovery. While further research is needed to fully elucidate its

biological activities, its potential as a building block for novel therapeutics is significant. This
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guide provides the essential technical information for researchers to confidently work with and

explore the applications of this promising molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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